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Get Quote

Emeguisin B is a depsidone, a class of phenolic polyketide compounds, and was tentatively identified in the

fruiting bodies of the medicinal mushroom Ganoderma lucidum [1].

The identification was made through a non-targeted analysis of the mushroom's ethyl acetate extract using

UHPLC/Q-TOF-MS/MS, relying on high-resolution mass detection and characteristic fragmentation

patterns rather than isolation of the pure compound [1]. The experimental workflow for this identification is

summarized below:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s13214378?utm_src=pdf-body
https://www.smolecule.com/products/s13214378?utm_src=pdf-interest
https://www.smolecule.com/products/s13214378?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12430494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12430494/
https://www.smolecule.com/products/s13214378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Ganoderma lucidum
fruiting bodies

Solvent Extraction
(Petroleum Ether, EtOAc,

n-Butanol, Methanol)

Select Ethyl Acetate (EtOAc) Extract
(Highest phenolic content & antioxidant activity)

UHPLC/Q-TOF-MS/MS Analysis
(High-resolution negative-mode detection)

Tentative Identification
of Emeguisin B

(based on HR-MS and MS/MS fragmentation)

Click to download full resolution via product page

Limited Data on Biological Activity

A significant challenge in creating a detailed profile is the lack of specific quantitative data for Emeguisin B

in the available literature.

Cytotoxicity Data: The ethyl acetate extract of G. lucidum, which contains Emeguisin B and other
depsidones, showed promising but broad-spectrum cytotoxicity against several cancer cell lines

(HepG2, HCT116, MCF7, A549) with IC₅₀ values ranging from approximately 85 to 105 µg/mL [1]. It
is impossible to determine the specific contribution of Emeguisin B to this activity from the extract

data.
Antibacterial Activity: While some depsidones are noted for their antibacterial properties [2], no

specific data for Emeguisin B's efficacy against Gram-positive bacteria was found in the current
search results.
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The following table summarizes the confirmed and missing information.

Information Category
Status for Emeguisin
B

Notes

Natural Source Identified Ganoderma lucidum (tentative via LC-MS) [1]

Chemical Class Identified Depsidone [1]

Identification Method Identified UHPLC/Q-TOF-MS/MS [1]

Specific IC₅₀/Cytotoxicity Not Available Data only for the complex crude extract [1]

Specific
MIC/Antibacterial

Not Available Not reported in the found literature

Detailed Isolation
Protocol

Not Available Identification was non-targeted, not a purification
study

Suggestions for Further Research

To obtain the detailed data required for drug development, you may need to consult specialized natural

product chemistry databases or explore the following:

Chemical Databases: Search for Emeguisin B in repositories like PubChem or ChemSpider to find
published spectra, properties, and potentially links to bioactivity studies.

Biosynthetic Gene Clusters: The biosynthesis of depsidones like Emeguisin B is an active area of
research [2]. Investigating these pathways could provide insights for synthetic biology approaches.

Total Synthesis Papers: Literature on the total synthesis of Emeguisin B or its analogs, if it exists,
would contain full structural and spectral characterization data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12430494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10501868/
https://www.smolecule.com/products/b13214378#emeguisin-b-natural-source
https://www.smolecule.com/products/b13214378#emeguisin-b-natural-source
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s13214378?utm_src=pdf-bulk
https://www.smolecule.com/products/s13214378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

